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Compound of Interest

Compound Name: Substance P (6-11), glu(6)-
CAS No.: 123067-53-8
Cat. No.: B038930
Get Quote
. J

Executive Safety Profile & Chemical Identity

Before initiating disposal, you must validate the specific chemical identity to ensure this
protocol matches your inventory.

e Chemical Name: Substance P (6-11), Glu(6)- / [pGlu®]Substance P (6-11)[1]
¢ Sequence: pGlu-Phe-Phe-Gly-Leu-Met-NH:z

e CAS Number: 61123-13-5 (Generic for pGlu analog) or 51165-05-0 (Substance P 7-11
related)

» Biological Activity:Potent NK-1 Receptor Agonist. While a fragment, this hexapeptide retains
significant biological activity, capable of inducing vasodilation, smooth muscle contraction,
and neurogenic inflammation.

o Hazard Classification:
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o Not P-Listed: This specific peptide is not currently listed on the EPA's P-list of acutely toxic
chemicals (unlike Epinephrine or Nicotine).

o Bioactive Hazardous Waste: Due to its potency as a neuropeptide, it must be treated as
Hazardous Chemical Waste (not general trash) to prevent environmental leaching and

accidental exposure.

Core Disposal Directives
The "Zero-Drain" Rule

CRITICAL: Under NO circumstances should Substance P (6-11) or its residues be discharged
down the sink.

o Reasoning: Wastewater treatment plants do not filter low-molecular-weight peptides
effectively. Discharge risks entering the watershed, potentially affecting aquatic life via

conserved tachykinin receptors.

Disposal Decision Matrix (Graphviz)

The following diagram outlines the logical flow for segregating waste streams associated with
this peptide.
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Figure 1: Decision matrix for segregating Substance P (6-11) waste streams to ensure
compliant incineration.

Detailed Operational Protocols
Protocol A: Solid Waste (Lyophilized Powder &
Contaminated Debris)

Applicability: Expired vials, weighing boats, contaminated gloves, and bench paper.

« Containment: Place all solid waste directly into a clear, 6-mil polyethylene hazardous waste
bag.

* Double-Bagging: If the waste includes pure lyophilized powder (high concentration), double-
bag to prevent aerosol release upon compression.
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» Labeling: Affix a hazardous waste tag.

o Constituents: "Substance P (6-11) Peptide Debris."[2]

o Hazard Checkbox: Toxic / Irritant.

o Storage: Store in a closed satellite accumulation area container until pickup.

Protocol B: Liquid Waste (Stocks & HPLC Effluents)

Applicability: Reconstituted stock solutions (DMSO/Water), HPLC waste
(Acetonitrile/Methanol/TFA).

Solvent Matrix

Segregation
Category

Container Type

Special
Instructions

Aqueous Buffers
(PBS, Water)

Aqueous Toxic Waste

HDPE Carboy

Do not bleach. Bleach
can react with other
waste stream

chemicals.

Organic Solvents
(DMSO, MeOH, ACN)

Organic Solvents

HDPE/Glass Carboy

Segregate
"Halogenated" (e.g.,
DCM) from "Non-
Halogenated" if

required by local EHS.

TFA Containing

Corrosive/Acidic
Waste

Glass Bottle

If >1% TFA, label as

Corrosive Acid.

Step-by-Step Liquid Disposal:

¢ Neutralization (Optional but Recommended for High Conc.): If disposing of a concentrated

stock (>10 mg/mL), add 1N NaOH to raise pH > 10 and incubate for 2 hours. This hydrolyzes

the peptide bonds, destroying biological activity before it enters the waste stream.

o Transfer: Pour into the appropriate carboy using a funnel to prevent drips.
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» Rinsing: Triple-rinse the original vial with the compatible solvent. Add rinsate to the waste
carboy.

e Cap & Label: Secure cap tightly. Label with full chemical names (e.g., "Acetonitrile 50%,
Water 50%, Trace Substance P").

Protocol C: Spill Response (Decontamination)

Scenario: You drop a vial of lyophilized Substance P (6-11) powder.

Evacuate & PPE: Clear the immediate area. Don nitrile gloves (double layer), lab coat, and
safety goggles. If powder is aerosolized, use an N95 respirator.

o Containment: Cover the spill with paper towels dampened with 10% Bleach (Sodium
Hypochlorite) or 1IN NaOH.

o Scientific Logic:[3] Strong base or oxidation agents rapidly degrade the peptide backbone
and modify the functional side chains (Methionine oxidation), rendering it biologically inert.

 Incubation: Allow the damp towels to sit for 15 minutes.

o Cleanup: Wipe up the material. Place all towels and gloves into the Solid Hazardous Waste
bag.

Final Wash: Clean the surface with 70% Ethanol to remove caustic residues.

Regulatory Compliance & EHS Context
RCRA Classification (USA)

While Substance P (6-11) is not a "Listed Waste" (F, K, P, or U lists), it must be characterized
by the generator.

o Characteristic of Waste: If dissolved in flammable solvents (Acetonitrile/Methanol), it carries
the DOO1 (Ignitable) characteristic.

o Generator Status: Treat as "Process Waste" requiring incineration.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://pubmed.ncbi.nlm.nih.gov/6162166/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038930?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Mechanism of Destruction

The only acceptable final disposal method for bioactive peptides is High-Temperature
Incineration.

e Temperature: >1000°C.
e Result: Complete thermal decomposition into CO2z, H20, NOx, and SO..

 Verification: Ensure your institution's waste contractor (e.g., Veolia, Clean Harbors,
Triumvirate) utilizes incineration for this waste profile, not landfilling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Definitive Guide: Proper Disposal of Substance P (6-
11), Glu(6)-]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b038930/docs#definitive-guide-proper-disposal-of-
substance-p-6-11-glu-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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